Palladium difluoride

• CAS No.: 13444-96-7
• Molecular Formula: F2Pd
• Molecular Weight: 144.42 g/mol
• IUPAC Name: palladium(2+);difluoride
• InChI: InChI=1S/2FH.Pd/h2*1H;/q;;+2/p-2
• InChI Key: BHZSLLSDZFAPFH-UHFFFAOYSA-L
• SMILES: F[Pd]F
• Canonical SMILES: [F-].[F-].[Pd+2]

Description

Historical Context of Palladium-Fluorine Chemistry

The journey of palladium-fluorine chemistry began with early explorations into the synthesis of simple palladium fluorides. The discovery of palladium dates back to 1802 by William Hyde Wollaston. wikipedia.orgshef.ac.uk However, the synthesis and characterization of its fluoride (B91410) compounds came much later. Initial preparations of palladium difluoride were often contaminated. iucr.org A significant advancement came with the development of a method to prepare pure palladium(II) fluoride, which paved the way for detailed structural and reactivity studies. iucr.org

The broader field of organofluorine chemistry, which encompasses compounds containing a carbon-fluorine bond, has its roots in the early 20th century. jst.go.jp The unique properties conferred by fluorine atoms have made organofluorine compounds highly valuable in pharmaceuticals and agrochemicals. nsf.govacs.org This demand spurred research into new fluorination methods, where palladium catalysis has become a powerful tool. wikipedia.org A major breakthrough in this area was the synthesis and characterization of the first soluble and isolable aryl palladium(II) fluoride complexes, which demonstrated the stability of the Pd-F bond. acs.org

Current Research Landscape and Significance of this compound Systems

The current research landscape surrounding this compound is vibrant and expanding. Scientists are actively investigating its role in catalysis, particularly in the challenging formation of carbon-fluorine (C-F) bonds. wikipedia.org The development of palladium-catalyzed methods for the synthesis of aryl fluorides from readily available starting materials is a major focus, as these compounds are important building blocks in medicinal chemistry. nih.govacs.org

Researchers are exploring the synthesis, characterization, and reactivity of various palladium(II) fluoride complexes. researchgate.netnih.govrsc.org These studies involve the use of different supporting ligands to stabilize the palladium center and influence the reactivity of the Pd-F bond. researchgate.netnih.gov The ultimate goal is often to achieve C-F bond-forming reductive elimination, a key step in many catalytic fluorination reactions. nih.govnih.gov However, this has proven to be a difficult transformation to control. nih.gov

Beyond catalysis, this compound and its derivatives are being investigated for their potential in materials science. For instance, palladium fluoride is used in infrared optical sensors. wikipedia.orghandwiki.org The unique electronic and structural properties of this compound, such as its paramagnetic nature, also contribute to its scientific importance. wikipedia.orghandwiki.org

Properties of this compound

Property	Value
Chemical Formula	PdF₂
Molar Mass	144.42 g/mol wikipedia.orgnih.gov
Appearance	Pale violet crystalline solid; hygroscopic wikipedia.orghandwiki.org
Melting Point	952 °C (1,746 °F; 1,225 K) wikipedia.orghandwiki.org
Density	5.76 g/cm³ wikipedia.orghandwiki.org
Crystal Structure	Tetragonal, rutile-type wikipedia.orgiucr.orgshef.ac.uk
Solubility in water	Reacts with water wikipedia.orghandwiki.org

Synthesis and Structure

Palladium(II) fluoride can be prepared by the refluxing of palladium(II,IV) fluoride (Pd[PdF₆]) with selenium tetrafluoride (SeF₄). wikipedia.orghandwiki.orgrsc.org This reaction reduces the palladium from a mixed oxidation state to the +2 state. rsc.org

PdF₂ adopts a rutile-type crystal structure, which is a common structural motif for metal difluorides. wikipedia.orgiucr.orgshef.ac.uk In this structure, the palladium atoms are octahedrally coordinated to six fluorine atoms. wikipedia.orgiucr.orghandwiki.org This coordination geometry leads to a specific electronic configuration (t₂g⁶ eg²) which results in two unpaired electrons, making this compound paramagnetic. wikipedia.orghandwiki.org

Reactivity and Applications

The reactivity of this compound is a central theme in current research. While the simple binary compound itself has applications, such as in infrared optical sensors, its greater significance lies in the reactivity of its coordination complexes. wikipedia.orghandwiki.org

In the realm of catalysis, palladium fluoride complexes are investigated as key intermediates in fluorination reactions. wikipedia.org The ability to form and then selectively break the palladium-fluorine bond is crucial for the catalytic synthesis of valuable organofluorine compounds. acs.orgnih.gov For example, palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, and extending this methodology to include fluorination is a major area of development. wikipedia.orgcatalysis.blogfastercapital.comdiva-portal.orgacs.org

Research has also explored the synthesis and reactivity of palladium(II) fluoride complexes with various nitrogen- and phosphorus-containing ligands. researchgate.netnih.govacs.org These studies aim to understand how the ligand environment affects the stability and reactivity of the Pd-F bond, with the goal of designing more efficient and selective catalysts. nih.gov While significant progress has been made, the controlled reductive elimination of C-F bonds from palladium(II) centers remains a challenge. nih.gov

Synthesis Methodologies for Palladium Difluoride and Related Fluoride Complexes

High-Pressure Synthesis of Palladium Difluoride-Type Materials

High-pressure synthesis offers a powerful tool for accessing novel materials with unique crystal structures and properties. In the context of this compound, this approach has been instrumental in creating not only PdF₂ itself but also a range of other metal dioxides (MO₂) that adopt the PdF₂-type structure.

Synthesis of High-Pressure MO₂ (M = Ru, Rh, Os, Ir, Pt) with PdF₂-Type Structures

The general procedure involves subjecting the corresponding rutile-type metal dioxides (for Ru, Os, Ir) or amorphous platinum(IV) oxide to high pressure and temperature. acs.org For instance, the synthesis of HP-PdF₂-type RhO₂ and PtO₂ was achieved at a pressure of 17 GPa and temperatures of 1073 K and 1173 K, respectively. acs.org In some cases, a reduction inhibitor like potassium perchlorate (B79767) (KClO₄) is used. acs.orgresearchgate.net

The resulting materials are confirmed to have the HP-PdF₂-type structure, which is distinct from the pyrite-type structure. acs.orgresearchgate.net These synthesized dioxides exhibit interesting electronic properties; RuO₂, RhO₂, OsO₂, and IrO₂ show metallic conduction, while PtO₂ is a highly insulating material. researchgate.net

Table 1: Synthesis Conditions for High-Pressure MO₂ with PdF₂-Type Structures

Compound	Precursor	Pressure (GPa)	Temperature (K)
RuO₂	Rutile-type RuO₂	17	1273
RhO₂	Rh₂O₃ (precursor)	17	1073
OsO₂	Rutile-type OsO₂	17	1273
IrO₂	Rutile-type IrO₂	17	1273
PtO₂	Amorphous PtO₂	17	1173

Data sourced from multiple studies. acs.orgresearchgate.net

Mechanisms of Pressure-Induced Phase Transitions

The application of high pressure can induce structural phase transitions in various materials, including palladium compounds and other difluorides. For example, palladium trifluoride (PdF₃), which is more accurately described as the mixed-valence compound Pd(II)Pd(IV)F₆, undergoes phase transitions under high pressure. acs.orgresearchgate.netnih.gov At ambient pressure, it has a rhombohedral structure. acs.org Above 42 GPa, it transforms into a triclinic phase, and a further transition to a monoclinic phase begins at around 50 GPa. acs.orgnih.gov This high-pressure monoclinic phase is a genuine Pd(III)F₃ system. acs.org

In other divalent metal fluorides, a common sequence of pressure-induced phase transitions is from the rutile-type structure to the CaCl₂-type structure, and then to the HP-PdF₂-type structure. acs.orgresearchgate.net For instance, MgF₂ transitions to the CaCl₂-type phase at approximately 9.9 GPa and then to the HP-PdF₂-type phase at 21.0 GPa at room temperature. acs.org The transition from the CaCl₂ to the HP-PdF₂ structure appears to be independent of temperature. acs.org The activation energy required for the transition to an α-PbO₂ structure is higher than that for the HP-PdF₂ phase, making the latter more favorable at ambient temperature. acs.org

The study of these transitions provides fundamental insights into the crystal chemistry and physical properties of materials under extreme conditions.

Precursor-Based Synthesis of Palladium(II) Fluoride (B91410) Complexes

Precursor-based methods offer alternative routes to palladium(II) fluoride and its complexes, often under milder conditions than high-pressure synthesis. These methods involve the chemical transformation of carefully chosen palladium-containing starting materials.

Utilization of Palladium(II,IV) Fluoride and Selenium Tetrafluoride Routes

A well-established method for preparing palladium(II) fluoride involves the use of palladium(II,IV) fluoride (Pd[PdF₆]) and selenium tetrafluoride (SeF₄). handwiki.orgwikipedia.org In this reaction, Pd[PdF₆] is refluxed with SeF₄, which acts as a reducing agent. handwiki.orgiucr.orgrsc.org The selenium tetrafluoride reduces the palladium(IV) centers in the mixed-valence compound to palladium(II), yielding this compound. rsc.org

The reaction can be represented by the following equation: Pd[PdF₆] + SeF₄ → 2PdF₂ + SeF₆ handwiki.org

This method has been crucial for obtaining pure samples of PdF₂ for structural and property characterization. iucr.org

Silver Fluoride Mediated Halide Exchange for Palladium Fluoride Formation

Silver(I) fluoride (AgF) is a widely used reagent for the synthesis of palladium(II) fluoride complexes through halide exchange reactions. nih.govnih.govresearchgate.net This method typically involves reacting a palladium(II) iodide or bromide precursor with AgF. nih.govresearchgate.net The driving force for this reaction is often the precipitation of the insoluble silver halide (e.g., AgI or AgBr). acs.org

This strategy has been successfully employed to prepare a variety of organopalladium(II) fluoride complexes. For instance, the reaction of organopalladium hydroxides with triethylamine (B128534) tris(hydrofluoride) (Et₃N·(HF)₃) can also yield mononuclear fluoride complexes. nih.govresearchgate.net Alternatively, the direct reaction of palladium(II) iodide complexes with AgF in solvents like benzene (B151609) or dichloromethane (B109758) is a common and effective approach. nih.govnih.govresearchgate.net This halide exchange has been used to synthesize both cis and trans palladium(II) fluoride complexes with various supporting ligands. nih.govrsc.orgnih.gov

The use of AgF has also been explored in palladium-catalyzed fluorination of aryl bromides, where it is thought to facilitate the transmetalation step. acs.orgacs.org Furthermore, AgF has been employed in the enantioselective fluorination of allylic chlorides, catalyzed by a chiral palladium complex. ucla.edu

Synthesis of Organopalladium Fluoride Complexes with Nitrogen-Donor Ligands

A significant area of research has focused on the synthesis and characterization of organopalladium(II) fluoride complexes stabilized by nitrogen-donor ligands. nih.govresearchgate.netrsc.orgnih.gov These complexes are of interest due to their potential role in catalytic carbon-fluorine bond formation reactions. nih.govwikipedia.org

The synthesis of these complexes generally involves the reaction of a corresponding palladium(II) iodide precursor with silver fluoride. nih.govresearchgate.net A variety of nitrogen-containing ligands have been utilized, including sp² and sp³ nitrogen donors like 2,2'-bipyridine (B1663995) (bpy) derivatives and pincer ligands. nih.govresearchgate.netrsc.orgnih.gov This approach has led to the isolation and crystallographic characterization of numerous complexes with the general structure (N)(N')Pd(II)(R)(F), where R can be an aryl or methyl group, as well as cis-(N)₂Pd(II)F₂ complexes. nih.govrsc.orgnih.gov

These studies have revealed that nitrogen-donor ligands can support both some of the longest and shortest palladium-fluoride bonds reported to date. nih.govresearchgate.netrsc.orgnih.gov For example, the first isolable palladium fluoride complex containing sp³ nitrogen donor ligands was synthesized using this methodology. nih.gov Additionally, the first example of an alkyl-palladium(II) fluoride complex with N-donor ligands has been reported. nih.gov

Table 2: Selected Organopalladium Fluoride Complexes with Nitrogen-Donor Ligands

Complex	Ligands	Synthesis Method	Key Feature
(phpy)Pd(lutidine)(F)	2-phenylpyridine, 2,6-lutidine	Sonication of Pd(II) iodide precursor with AgF	Unsymmetrical square planar complex
(NCN)Pd(F)	N,N,N',N'-tetramethyl-1,3-xylylenediamine	Sonication of Pd(II) iodide precursor with AgF	First isolable Pd-F complex with sp³ N-donors
(tBu-bpy)Pd(CH₃)(F)	4,4'-di-tert-butylbipyridine	Sonication of Pd(II) iodide precursor with AgF	First alkyl Pd(II)-F complex with N-donor ligands
(tBu-bpy)Pd(F)₂	4,4'-di-tert-butylbipyridine	Stirring Pd(II) diiodide with AgF	Symmetrical square planar complex

Data sourced from a study by Ball et al. nih.gov

The development of these synthetic methods has significantly advanced the understanding of the fundamental chemistry of palladium fluoride compounds and their potential applications in catalysis.

Preparation of Palladium Fluoroenolate Complexes

The synthesis of C-bound arylpalladium fluoroenolate complexes represents a significant area of research, providing crucial intermediates for cross-coupling reactions. researchgate.netberkeley.edu A primary route involves the oxidative addition of a carbon-halogen bond from a fluoro-substituted carbonyl compound to a palladium(0) precursor, followed by ligand exchange. nih.govacs.org

A common method begins with the synthesis of bromopalladium difluoroenolate complexes. This is achieved through the oxidative addition of the carbon-bromine bond of bromodifluoromethyl or bromofluoromethyl esters and amides to a palladium(0) source like tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄). nih.govacs.org Subsequently, a ligand exchange with 1,1′-bis(diphenylphosphino)ferrocene (DPPF) yields the desired DPPF-ligated bromopalladium fluoroenolate complex. For instance, the C-bound difluoroester enolate complex 1a was prepared in a 90% isolated yield via the oxidative addition of ethyl bromodifluoroacetate, followed by the ligand exchange of PPh₃ for DPPF. nih.govacs.org

Arylpalladium fluoroenolate complexes can then be prepared from these bromo-complexes through transmetalation with reagents like phenylboronic acid (PhB(OH)₂). nih.govacs.org The structural integrity of these square planar palladium complexes has been confirmed through X-ray crystallography, revealing η¹-C-bound connectivity for the enolates. acs.org

These DPPF-ligated arylpalladium fluoroenolate complexes, derived from various sources including monofluoroesters, difluoroesters, difluoroamides, and difluoroacetonitrile, are capable of undergoing reductive elimination to form aryl-fluorocarbonyl and -nitrile compounds in high yields (92–99%). berkeley.edunih.govacs.org The rate of this reductive elimination is influenced by the electronic properties of the enolate; it proceeds faster for complexes with less electron-withdrawing fluoroenolate groups. researchgate.netberkeley.eduacs.org

Table 1: Synthesis and Structural Data of Selected DPPF-Ligated Arylpalladium Fluoroenolate Complexes

Complex	Precursor	Synthesis Method	Pd–C(aryl) Bond Length (Å)	Pd–C(enolate) Bond Length (Å)	Source(s)
1a	Ethyl bromodifluoroacetate	Oxidative addition to Pd(PPh₃)₄, then ligand exchange with DPPF	N/A	N/A	nih.govacs.org
2a	Complex 1a and PhB(OH)₂	Transmetalation	2.053(3)	2.099(3)	nih.gov
2b	(Not specified)	Transmetalation	2.051(2)	2.105(3)	nih.gov
2c	(Not specified)	Transmetalation	2.055(5)	2.188(3)	nih.gov
2f	(Not specified)	Transmetalation	2.058(3)	2.089(3)	nih.gov

Advanced Synthetic Strategies

Modern synthetic chemistry offers advanced methods for creating palladium fluoride compounds and related complexes, focusing on enhanced control, efficiency, and novel material properties.

Sonochemical Methods in Palladium Fluoride Synthesis

Sonochemistry, the application of high-intensity ultrasound to induce chemical reactions, presents a versatile and green approach for synthesizing palladium nanoparticles (PdNPs), which are precursors in various catalytic processes. mdpi.comresearchgate.net This method utilizes acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—to create localized hot spots with extremely high temperatures and pressures, facilitating chemical reactions. researchgate.net

The sonochemical reduction of palladium(II) ions to palladium(0) is a key process. hielscher.com In a typical procedure, a palladium salt solution, such as palladium(II) nitrate (B79036) (Pd(NO₃)₂), is sonicated in the presence of a reducing agent like ethylene (B1197577) glycol and a stabilizer like polyvinylpyrrolidone (B124986) (PVP). hielscher.com The process is dependent on sonication time, with complete reduction of Pd(II) to Pd(0) achievable with prolonged exposure to ultrasound. hielscher.com

The proposed mechanism involves several steps:

Water Pyrolysis: H₂O → •OH + •H

Radical Formation: A reducing agent (RH) reacts with hydroxyl or hydrogen radicals to form organic radicals (•R).

Ion Reduction: Pd(II) ions are reduced by these radicals to form Pd(0).

Particle Formation: Palladium atoms aggregate to form nanoparticles (Pdₙ). hielscher.com

This technique allows for significant control over the final product's morphology. For example, using a high PVP-to-Pd(II) molar ratio leads to monodispersed, spherical palladium nanoparticles with an average diameter of about 5 nm. hielscher.com Conversely, a low ratio results in aggregated nanoparticles with a larger size distribution centered around 20 nm. hielscher.com The advantages of sonochemical synthesis include rapid reaction kinetics, precise control over reaction conditions, reduced energy consumption, and the ability to produce materials with smaller particle sizes and higher colloidal stability. researchgate.net

Controlled Ligand Modification for Fluorinated Palladium Complexes

The rational design and modification of ligands are a cornerstone of modern catalysis, enabling precise control over the reactivity and selectivity of palladium complexes in fluorination reactions. By tuning the steric and electronic properties of ligands, chemists can influence reaction outcomes, enhance catalyst stability, and even achieve reactions at room temperature. rsc.orgacs.org

One advanced strategy involves the use of specifically designed biaryl monophosphine ligands. For example, the ligand AlPhos was developed to facilitate C–F reductive elimination from [LPd(Ar)F] complexes at room temperature. acs.org This allows for the palladium-catalyzed fluorination of various activated (hetero)aryl triflates and bromides with high regioselectivity. acs.org Structural analysis revealed that modifications to the ligand can prevent certain stabilizing intramolecular interactions (like C-H···F), leading to a more active catalytic system. acs.org

Another approach is the use of N-heterocyclic carbene (NHC) ligands. The steric bulk of the NHC ligand can be used to control regioselectivity in cross-coupling reactions. For instance, in palladium-catalyzed allyl-fluoroallyl cross-couplings, highly demanding ligands like IHept favor branched products, while less hindered ligands such as IMes lead to the formation of more stable linear products. researchgate.net This ligand-controlled approach provides access to different regioisomeric fluorinated products from the same starting materials. researchgate.net

Furthermore, fluorinated substituents can be incorporated directly into the ligand structure. A series of α-diimine ligands bearing fluorinated alkyl substituents in the para-aryl positions have been synthesized for use in nickel and palladium complexes. rsc.org While the direct effect of these fluoroalkyl groups on catalyst activity and chain-walking was found to be minor, their presence increases the fluorophilicity of the complexes, making them suitable for biphasic catalysis in immiscible fluorophilic and non-polar solvents, which can simplify catalyst recycling. rsc.org In some cases, in-situ ligand modification can occur during the catalytic cycle, where additives like TESCF₃ can lead to the formation of a modified ligand with improved catalytic activity and selectivity for fluorination reactions. chemrxiv.org

Advanced Structural Characterization and Solid State Chemistry Investigations

Crystallographic Analysis of Palladium Difluoride and Analogous Compounds

This compound (PdF₂) adopts a rutile-type crystal structure, which is a common structural motif for metal difluorides. iucr.orghandwiki.orgwikipedia.org This structure was first identified by Ruff & Ascher in 1929 through X-ray powder diffraction and later confirmed by Ebert in 1931, who provided the unit-cell dimensions. iucr.org A more complete structure determination was carried out by Bartlett and Mace in 1958 using pure samples of this compound. iucr.org

The rutile structure is tetragonal, and in the case of PdF₂, the bimolecular unit cell has dimensions that have been refined over time. iucr.org Within this structure, each palladium atom is octahedrally coordinated to six fluorine atoms. iucr.orghandwiki.orgwikipedia.org These PdF₆ octahedra are slightly distorted and are linked by sharing corners. iucr.org The palladium atoms occupy positions at (0, 0, 0) and (½, ½, ½) within the unit cell, while the fluorine atoms are located at ±(u, u, 0) and ±(u+½, -u+½, ½), with a determined value of u = 0.310 ± 0.003. iucr.org This arrangement makes PdF₂ isostructural with other difluorides such as MnF₂, FeF₂, CoF₂, NiF₂, and ZnF₂. iucr.org The electronic configuration of the octahedrally coordinated palladium is t²⁶g e²g, which results in PdF₂ being paramagnetic due to the presence of two unpaired electrons. handwiki.org

Crystallographic Data for Rutile-Type this compound

Parameter	Value	Reference
Crystal System	Tetragonal	iucr.orgwikipedia.org
Space Group	P4₂/mnm	shef.ac.uk
a (Å)	4.93	iucr.org
c (Å)	3.37	iucr.org

Interatomic Distances in Rutile-Type this compound

Bond	Distance (Å)
Pd-F	2.155 (4 bonds)
Pd-F	2.171 (2 bonds)
F-F	2.664 (2 bonds)
F-F	3.060 (8 bonds)
F-F	3.389 (2 bonds)

Table data sourced from Bartlett and Mace (1958). iucr.org

Under high-pressure conditions, materials with a rutile-type structure, including various AX₂ difluorides, can undergo a series of phase transitions. osti.govosti.gov A typical sequence observed is from rutile-type to a CaCl₂-type structure, then to a high-pressure PdF₂-type (HP-PdF₂) structure, and finally to a cotunnite-type structure. osti.govacs.org The HP-PdF₂ structure is a modified fluorite-type cubic structure. osti.gov For instance, MgF₂ transitions to the HP-PdF₂-type phase at approximately 21-24 GPa. osti.govacs.org

The HP-PdF₂ structure is distinct from the pyrite (B73398) structure, which is characterized by anion-anion bonding. osti.gov The HP-PdF₂ structure, along with the pyrite structure, has a face-centered cubic arrangement of cations but differs in the anion lattice positions from the ideal fluorite structure. osti.gov Several transition metal dioxides, such as RuO₂, OsO₂, RhO₂, IrO₂, and PtO₂, have been synthesized in the HP-PdF₂-type structure under high-pressure conditions. researchgate.netnih.gov

Furthermore, studies on palladium trifluoride (PdF₃), which is more accurately described as the mixed-valence compound Pd(II)[Pd(IV)F₆], have revealed complex high-pressure behavior. wikipedia.orgacs.orgnih.gov At ambient pressure, it adopts a LiSbF₆-type structure. acs.orgnih.gov Above 42 GPa, it transforms into a triclinic P1̅ phase, which is still a mixed-valent compound. acs.orgnih.gov Commencing at approximately 50 GPa, a further transition to a monoclinic C2/c phase occurs, which contains genuine Pd(III) centers. acs.orgnih.gov Both of these high-pressure polymorphs of palladium trifluoride represent novel structure types. acs.orgnih.gov

The palladium-fluorine (Pd-F) bond length in palladium(II) fluoride (B91410) complexes is influenced by the nature of the other ligands attached to the palladium center. nih.gov In monomeric Pd(II) aryl fluoride complexes, a range of Pd-F bond lengths has been observed. nih.gov For example, crystallographic analysis has revealed both some of the longest and shortest Pd-F bonds reported to date in monomeric Pd(II) aryl fluorides supported by nitrogen-donor ligands. nih.gov

The Pd-F bond distance in the cis-configured complex 8 ((phpy)Pd(lutidine)(F)) is 2.1024(17) Å, which was reported as the longest for an isolable monomeric Pd(II)(Ar)(F) complex at the time. nih.gov In contrast, the Pd-F bond in complex 13 ((p-F-phenyl)Pd(PPh₃)(F)) is significantly shorter at 1.999(4) Å. nih.gov The complex trans-(tBu-py)₂Pd(F)₂, with Pd-F bond lengths of 1.947(4) and 1.958(4) Å, was noted for having the shortest Pd-F bonds observed in a molecular Pd fluoride complex. nih.gov The similarity in the Pd-F bond length in cis-(tBu-bpy)Pd(F)₂ (15 ) at 1.9708(11) Å suggests that a trans orientation of the fluoride ligands is not a prerequisite for short Pd-F bonds. nih.gov

In a pincer complex, (FPNP)PdF, the Pd-F distance was found to be 1.981(4) Å, a short distance attributed to the weak trans-influence of the amido ligand opposite the fluoride. nsf.gov In a high-valent organometallic palladium(IV) difluoride complex, two distinct Pd-F bond lengths were observed: 1.955(3) Å and 2.040(3) Å. harvard.edu

Selected Palladium-Fluorine Bond Lengths in Palladium(II) and Palladium(IV) Complexes

Complex	Pd-F Bond Length (Å)	Reference
(phpy)Pd(lutidine)(F) (8 )	2.1024(17)	nih.gov
(NCN)Pd(F) (12 )	2.0959(7)	nih.govresearchgate.net
trans-(PPh₃)₂Pd(Ph)(F)	2.085(3)	nih.gov
(bzq)Pd(N,N-diisopropyl-N-methyl-amine)(F) (10 )	2.0604(12)	nih.govresearchgate.net
(p-F-phenyl)Pd(PPh₃)(F) (13 )	1.999(4)	nih.gov
(FPNP)PdF	1.981(4)	nsf.gov
cis-(tBu-bpy)Pd(F)₂ (15 )	1.9708(11)	nih.gov
trans-(tBu-py)₂Pd(F)₂	1.947(4), 1.958(4)	nih.gov

In its solid state, this compound (PdF₂) features palladium atoms in an octahedral coordination environment, surrounded by six fluorine atoms. iucr.orghandwiki.orgwikipedia.org This is characteristic of the rutile-type structure it adopts. iucr.orghandwiki.orgwikipedia.org Similarly, in the mixed-valence compound palladium(II,IV) fluoride (Pd[PdF₆]), both the Pd(II) and Pd(IV) centers occupy octahedral sites within the crystal structure. wikipedia.org The Pd(II)-F distance in this compound is 2.17 Å, while the Pd(IV)-F distance is 1.90 Å. wikipedia.org High-valent Pd(IV) fluoride complexes also tend to exhibit octahedral geometry. harvard.edunih.gov

In contrast, palladium(II) complexes, particularly those with organic ligands, predominantly adopt a square planar coordination geometry. rsc.orgresearchgate.netacs.orgacs.org This is a common coordination for d⁸ metal centers like Pd(II). researchgate.net Numerous examples of square planar palladium(II) fluoride complexes have been synthesized and characterized. nih.govnsf.govrsc.org These complexes can be either neutral or cationic and often feature a variety of supporting ligands, including phosphines and nitrogen-donors. nih.govrsc.org The geometry can sometimes be distorted from an ideal square plane depending on the steric and electronic properties of the ligands. rsc.org For example, in some macrocyclic CNC pincer complexes, distorted coordination geometries are observed. rsc.org The thermal decomposition of these square planar (N)(N')Pd(II)(R)(F) complexes has been studied, and in the cases examined, they resulted in C-C bond formation rather than the desired C-F bond-forming reductive elimination. nih.gov

Elucidation of Coordination Geometries in Palladium(II) Fluoride Complexes

Spectroscopic Characterization Techniques for Palladium-Fluoride Systems

A variety of spectroscopic techniques are employed to characterize palladium-fluoride systems. ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy is a particularly powerful tool for studying these compounds. The chemical shift of the fluorine atom bonded to palladium is highly sensitive to the electronic environment and the nature of the ligands in the coordination sphere. nih.govnsf.govrsc.org

In palladium(II) fluoride complexes, the ¹⁹F NMR resonances for the Pd-F bond typically appear as broad singlets. nih.gov The chemical shifts can vary over a wide range. For example, in a series of palladium(II) fluoride complexes with nitrogen-donor ligands, broad singlets were observed at chemical shifts such as -260.3 ppm, -243.4 ppm, and -270.4 ppm. nih.gov In some pincer complexes, very low-frequency ¹⁹F chemical shifts around -400 ppm have been reported. nsf.govrsc.org There appears to be a correlation where more negative chemical shifts are observed when the fluoride is trans to a hard, weak trans-influence ligand. nsf.gov In a palladium(IV) difluoride complex, two distinct fluorine environments were observed in the ¹⁹F NMR spectrum, with a ²J(F-F) coupling constant of 113 Hz, confirming that both fluorine atoms are bonded to the palladium in solution. harvard.edu

Infrared (IR) spectroscopy is another valuable technique. In matrix isolation studies of molecular palladium fluorides, vibrational modes observed in argon matrices were assigned to PdF, PdF₂, and PdF₄. worktribe.com For example, a band at 617 cm⁻¹ was assigned to molecular PdF₂. worktribe.com

X-ray Photoelectron Spectroscopy (XPS) has also been used to study palladium fluorides, providing information about the electronic states of the elements. capes.gov.br

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹⁹F, ¹³C)

Nuclear Magnetic Resonance (NMR) spectroscopy is a pivotal technique for elucidating the solution-state structures of palladium fluoride complexes. The chemical shifts and coupling constants observed in ¹H, ¹⁹F, and ¹³C NMR spectra provide detailed information about the electronic environment and spatial arrangement of atoms within a molecule.

In the analysis of palladium(II) fluoride complexes, ¹⁹F NMR is particularly diagnostic. The ¹⁹F chemical shift of the palladium-bound fluoride is sensitive to the nature of the ligand positioned trans to it. nsf.gov For instance, in square-planar Pd(II) complexes, the ¹⁹F NMR chemical shift for the Pd-F bond can range significantly, with some values appearing at the upfield end of the typical range for metal fluorides. nsf.gov For example, the terminal palladium fluoride complex (FPNP)PdF, supported by a diarylamido-based PNP pincer ligand, exhibits a Pd-bound fluoride resonance at -414.3 ppm. nsf.gov In a series of (N-N)Pd(CH₃)(F) complexes, the ¹⁹F NMR resonance for the fluorine bound to palladium appears as a broad singlet at -347.4 ppm. nih.gov

¹H and ¹³C NMR spectroscopy, often used in conjunction with ¹⁹F NMR and various 2D NMR techniques (COSY, HSQC, HMBC), allows for the complete assignment of complex structures in solution. nih.gov For example, in an alkyl Pd(II)-F complex containing N-donor ligands, the methyl ligand appears as a doublet in the ¹H NMR spectrum at 0.84 ppm with a J-coupling to fluorine (JHF) of 6 Hz. nih.gov The corresponding ¹³C NMR signal for the methyl group is also a doublet at 0.0039 ppm with a JCF of 1.3 Hz. nih.gov The observation of through-space ¹H-¹⁹F coupling and ¹³C-¹⁹F coupling constants is crucial for determining the configuration and conformation of Pd(IV) fluoride complexes. nih.gov A vicinal trans C-Pd-F coupling constant (²JCF) of 63 Hz has been observed, indicating that the carbon and fluorine ligands are in the same plane. nih.gov

The following table summarizes NMR data for several palladium fluoride complexes, illustrating the range of observed chemical shifts and coupling constants.

Compound	Technique	Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)	Reference
(phpy)Pd(lutidine)(F)	¹⁹F NMR	-260.3	N/A (Broad singlet)	nih.gov
(phpy)Pd(ᵗBu-py)(F)	¹⁹F NMR	-243.4	N/A (Broad singlet)	nih.gov
(bzq)Pd(lutidine)(F)	¹⁹F NMR	-270.4	N/A (Broad singlet)	nih.gov
(bzq)Pd(PPh₃)(F)	¹⁹F NMR	-247.2	JPF = 8	nih.gov
(NCN)Pd(F)	¹⁹F NMR	-243.7	N/A (Broad singlet)	nih.gov
(ᵗBu-bpy)Pd(CH₃)(F)	¹⁹F NMR	-347.4	N/A (Broad singlet)	nih.gov
(ᵗBu-bpy)Pd(CH₃)(F)	¹H NMR (CH₃)	0.84	JHF = 6	nih.gov
(ᵗBu-bpy)Pd(CH₃)(F)	¹³C NMR (CH₃)	0.0039	JCF = 1.3	nih.gov
(FPNP)PdF	¹⁹F NMR (Pd-F)	-414.3	N/A	nsf.gov
Pd(IV) difluoride complex 3	¹³C NMR	N/A	²JCF = 63 (trans C-Pd-F)	nih.gov

Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy

Vibrational and electronic spectroscopy provide further insight into the bonding and electronic structure of this compound and its derivatives.

Infrared (IR) spectroscopy is used to identify characteristic vibrational frequencies of bonds within a molecule. In palladium fluoride complexes, the Pd-F stretching frequency is a key diagnostic feature, although it is not always reported. For related platinum complexes, which serve as a useful comparison, the Pt-F stretching vibration ν(Pt-F) has been observed around 460 cm⁻¹. rsc.org In palladium complexes with other ligands, such as diacetylmonoxime-(p-anisyl)-thiosemicarbazone (DMPTSC), IR spectra show characteristic bands for C=S (1180 cm⁻¹), C=N (1602 cm⁻¹), and N-H (3209, 3273 cm⁻¹) stretches, which can be monitored for shifts upon coordination to the palladium center. niscpr.res.in

Ultraviolet-Visible (UV-Vis) spectroscopy probes the electronic transitions within a compound. The electronic spectra of palladium(II) complexes are often characterized by d-d transition bands and more intense ligand-to-metal charge transfer (LMCT) or metal-to-ligand charge transfer (MLCT) bands. ajchem-a.com For example, a palladium complex with a Schiff base ligand, [Pd(C₁₈H₁₇N₃O₂)(ma)], shows a band that undergoes a red shift from 355 nm to 380 nm upon complexation, indicating coordination between the ligand and the metal ion. ajchem-a.com The d-d transition bands can be difficult to observe as they may be obscured by the more intense charge transfer bands. ajchem-a.com In studies of one-dimensional palladium wires, UV-vis/Near-IR spectroscopy has been used to characterize their electronic properties. harvard.edu Furthermore, the development of specialized ligands that absorb visible light can enable photo-induced palladium-catalyzed reactions, with UV-Vis spectroscopy used to measure the absorption spectra of the palladium complexes formed. nih.gov

The table below presents spectroscopic data for representative palladium complexes.

Compound/System	Technique	Wavelength/Wavenumber	Assignment	Reference
[Pd(C₁₈H₁₇N₃O₂)Cl₂]	UV-Vis	265 nm	π → π* transition	ajchem-a.com
[Pd(C₁₈H₁₇N₃O₂)(ma)]	UV-Vis	380 nm	Red-shifted n → π* (coordination)	ajchem-a.com
Pd(II)-DMPTSC Complex	UV-Vis	440 nm	Maximum Absorbance	niscpr.res.in
Pd(0)-DPAphos Complex	UV-Vis	~405 nm	S₀ → S₁ absorption	nih.gov
[PtF(PEt₃)₂]PF₄	IR	460 cm⁻¹	ν(Pt-F)	rsc.org

X-ray Diffraction (XRD) for Structural Confirmation

X-ray Diffraction (XRD) is the definitive method for determining the solid-state structure of crystalline materials, including this compound. Early studies on this compound powder indicated that it crystallizes in a tetragonal system with a rutile-type structure. iucr.org This was confirmed through X-ray powder photographs, which allowed for the indexing of all observed reflections to a tetragonal cell. iucr.org

The unit cell dimensions for PdF₂ were determined to be a = 4.93 Å and c = 3.37 Å, with the space group P4₂/mnm. iucr.org The structure consists of palladium atoms in an octahedral coordination environment, surrounded by six fluorine atoms. iucr.org

More complex palladium fluoride systems have also been characterized using single-crystal X-ray diffraction. For example, the structure of a Pd(IV) difluoride complex was confirmed by X-ray crystallography, revealing an octahedral geometry with two distinct Pd-F bond lengths of 1.955 Å and 2.040 Å. nih.gov The difference in bond lengths was attributed to the strong trans-influence of a carbon-bound ligand opposite one of the fluorides. nih.gov In one-dimensional palladium wires, XRD analysis showed that counteranion substitution significantly affects the solid-state structure. harvard.edu Wires with all-fluoride counteranions crystallize in the P2₁/c space group, while a mixed-anion system crystallizes in the R32 space group, leading to a substantial decrease in the intermolecular Pd-Pd distance. harvard.edu

The following table summarizes crystallographic data obtained from XRD studies on this compound and related compounds.

Compound	Crystal System	Space Group	Unit Cell Parameters (Å)	Key Structural Features	Reference
This compound (PdF₂)	Tetragonal	P4₂/mnm (Rutile-type)	a = 4.93, c = 3.37	Octahedral Pd coordination.	iucr.org
Pd(IV) difluoride complex 3	Monoclinic	P2₁/n	a=9.99, b=17.75, c=15.11, β=96.11°	Two Pd-F bond lengths: 1.955 Å and 2.040 Å.	nih.gov
1-D Pd(III) Wire (all F⁻ counteranions)	Monoclinic	P2₁/c	N/A	Features a 2-fold screw axis.	harvard.edu
1-D Pd(III) Wire (mixed F⁻/PF₆⁻)	Trigonal	R32	N/A	Features a 3-fold screw axis; shorter interdimer Pd-Pd distance.	harvard.edu
Palladium Trifluoride (High Pressure)	Triclinic	P1̅	N/A	Mixed-valent Pd(II)Pd(IV)F₆ phase above 42 GPa.	acs.org
Palladium Trifluoride (High Pressure)	Monoclinic	C2/c	N/A	Comproportionated Pd(III)F₃ phase above 50 GPa.	acs.org

Solid-State Chemistry of this compound Systems

Investigation of Solid Solutions and Doping Effects

The formation of solid solutions and the introduction of dopants are key strategies for modifying the properties of materials. While pure this compound has a defined stoichiometry, its constituent ions can be incorporated into more complex structures.

A notable example is the synthesis of the first series of alkaline-earth palladium-oxide-fluorides, Ba₂₋ₓSrₓPdO₂F₂ (0 ≤ x ≤ 1.5). researchgate.net These compounds are prepared through a low-temperature fluorination of the corresponding oxide precursors. researchgate.net The resulting materials form a solid solution where strontium substitutes for barium, adopting the Nd₂CuO₄-type structure rather than the expected La₂CuO₄-type, indicating that electronic factors are dominant over steric ones in determining the final structure. researchgate.net

Doping effects are also observed when palladium is introduced into other matrices. For instance, doping palladium nanoparticles (Pd-NPs) into poly(vinylidene fluoride) (PVDF) films has been shown to facilitate the formation of the electroactive β-phase of the polymer. researchgate.net This is attributed to electrostatic interactions between the PVDF chain dipoles and the surface charge of the palladium nanoparticles. researchgate.net Similarly, palladium-doped ceria-zirconia (CZ) solid solutions are investigated for their catalytic properties. derpharmachemica.com Loading noble metals like palladium into a CZ solid solution enhances its reducibility and thermal stability, which is crucial for applications such as CO oxidation. derpharmachemica.com The improved redox behavior is linked to the generation of oxygen vacancies in the solid solution. derpharmachemica.com

The criteria for forming stable substitutional solid solutions, such as ionic size and bonding type, are important considerations. witpress.com Substitutions are generally favored when the radii of the interchanging ions differ by no more than 15%. witpress.com However, unusual solid solutions can form even when these criteria are not met, driven by other stabilizing factors. witpress.com

Structure-Property Relationships in Solid-State Palladium Fluorides

The relationship between the atomic arrangement and the macroscopic properties of a material is a central theme in solid-state chemistry. In palladium fluorides, this relationship is evident in how changes in structure influence electronic, magnetic, and catalytic properties.

In one-dimensional palladium wires, the crystal packing and Pd-Pd bond distances, which are tunable through oxidation state and counteranion changes, directly impact the material's properties. harvard.edu For example, a change in the crystal system from monoclinic to trigonal, induced by counteranion substitution, results in a significant shortening of the interdimer Pd-Pd distance by 0.1316 Å, which is expected to alter the electronic conductivity along the wire. harvard.edu

The application of high pressure provides another avenue to probe structure-property relationships. In palladium trifluoride (PdF₃), which is a mixed-valence Pd(II)Pd(IV)F₆ compound at ambient pressure, applying pressure induces phase transitions to novel structures. acs.org Above ~50 GPa, a comproportionation reaction occurs, forming a monoclinic C2/c phase that contains genuine Pd(III) centers. acs.org This high-pressure phase is predicted to host strong one-dimensional antiferromagnetic exchange interactions, a property directly arising from its unique crystal structure. acs.org

In the realm of catalysis, the structure of palladium-doped solid solutions is critical to their function. For Pd-loaded ceria-zirconia catalysts used in methanol (B129727) decomposition, the surface acidity and the chemical state of the palladium directly affect the conversion efficiency and selectivity towards syngas production. derpharmachemica.com Similarly, in the Ba₂₋ₓSrₓPdO₂F₂ series, fluorination of the oxide precursor induces a change from a ferromagnetic state to a weak ferromagnetic state, demonstrating a clear link between the change in composition/structure and the magnetic properties. researchgate.net These examples underscore the principle that precise control over the crystal and electronic structure of solid-state palladium fluorides is essential for tailoring their functional properties.

Electronic Structure and Computational Chemistry in Palladium Difluoride Research

Quantum Chemical Modeling of Reaction Mechanisms

Quantum chemical modeling is a powerful tool for mapping out the intricate pathways of chemical reactions involving palladium fluorides. These studies help in understanding reaction outcomes and in designing more efficient catalysts.

Oxidative addition and reductive elimination are fundamental steps in many catalytic cycles. DFT calculations have been extensively used to study these processes in the context of palladium-catalyzed reactions. For example, in the palladium-catalyzed dearomatization of naphthalene (B1677914) allyl chloride, the catalytic cycle involves oxidative addition, transmetalation, and reductive elimination, with none of the steps having a significantly large energy barrier. acs.org

In the context of C-H fluorination, computational studies suggest that the reaction proceeds via a Pd(II)/Pd(IV) catalytic cycle. nih.gov The oxidative addition of the Pd(II) center to the N-F bond of a fluorinating agent is often the turnover-determining step. nih.gov Similarly, studies on the reductive elimination from arylpalladium cyanide complexes have shown that the electronic effects on this step are distinct from other reductive eliminations. nih.gov The transition state for the reductive elimination of an arylnitrile from Pd(II) is structurally and electronically more similar to that for the insertion of carbon monoxide into a palladium-aryl bond. nih.gov

Fluoride (B91410) abstraction and migratory insertion are key steps in many fluorination reactions. DFT analysis of the reaction of a (phosphine-arenesulfonate)palladium(II) fluoride complex with vinyl fluoride supports a mechanism involving the substitution of a lutidine ligand by vinyl fluoride, followed by migratory insertion into the Pd-F bond. nsf.gov An alternative mechanism involving the substitution of fluoride by vinyl fluoride to generate a cationic palladium complex and a free fluoride anion, followed by external attack of the fluoride on the bound vinyl fluoride, was found to be energetically prohibitive. nsf.gov

In the palladium-catalyzed 1,3-arylfluorination of chromenes, the regioselectivity of the initial migratory insertion event and the tendency of the palladium to migrate via β-hydride elimination and insertion events determine the final product. rsc.org The electrophilicity of the palladium-aryl intermediate also influences the site of migratory insertion. rsc.org

The investigation of transition states is crucial for understanding the kinetics and selectivity of catalytic reactions. In palladium-catalyzed C-H fluorination, DFT studies have been used to shed light on the effectiveness of high-valent palladium-fluoride complexes. springernature.com These studies found that fluorination proceeds through a transition state with a high degree of spin separation, involving asynchronous sequential single-electron transfers and fluorine transfer. springernature.com

For the palladium-catalyzed fluorination of allylic chlorides, computational and experimental approaches have indicated that an allylpalladium fluoride is a key intermediate. acs.orgprinceton.edu A homobimetallic mechanism where a neutral allylpalladium fluoride attacks a cationic allylpalladium electrophile has been proposed for the C-F bond formation. acs.orgprinceton.edu In the asymmetric fluoroarylation of styrenes, a proposed mechanism involves a Pd(IV)-fluoride intermediate to form the sp³ C-F bond. acs.org

Reaction Type	Key Mechanistic Feature	Computational Finding
C-H Fluorination	Oxidative Addition	The turnover-determining step in the Pd(II)/Pd(IV) cycle. nih.gov
Allylic Fluorination	Homobimetallic C-F Formation	Nucleophilic attack of a neutral allylpalladium fluoride on a cationic electrophile. acs.orgprinceton.edu
Fluoroarylation of Styrenes	Pd(IV)-Fluoride Intermediate	Proposed intermediate for the formation of an sp³ C-F bond. acs.org

Advanced Computational Methodologies

The theoretical investigation of palladium difluoride's electronic structure relies on sophisticated computational methods that can accurately model electron correlation and relativistic effects inherent to heavy elements like palladium.

Hartree-Fock and Post-Hartree-Fock Approaches

The Hartree-Fock (HF) method is a foundational ab initio approach that approximates the many-electron wavefunction as a single Slater determinant. wikipedia.orgub.edu While a crucial starting point, the HF method does not fully account for electron correlation—the way electrons dynamically avoid each other—which is critical for accurate predictions. wikipedia.org Consequently, more advanced methods known as post-Hartree-Fock approaches are employed to build upon the HF foundation and incorporate these correlation effects. wikipedia.orgpku.edu.cn

Post-Hartree-Fock methods provide a systematic way to improve upon the HF approximation, leading to more accurate results at a higher computational cost. wikipedia.org These methods include Møller-Plesset perturbation theory (MP2, MP3, etc.), Configuration Interaction (CI), and Coupled Cluster (CC) theory. wikipedia.orgresearchgate.net For systems containing transition metals, post-Hartree-Fock methods are often necessary as simpler density functional theory (DFT) methods can sometimes provide an incorrect description of dispersion interactions or binding energies. kyoto-u.ac.jp

In the study of palladium halides, research has compared results from HF, DFT, and Møller-Plesset perturbation (MPn) theories. researchgate.net One such comparative study on palladium(II) and platinum(II) halides found that the Restricted Hartree-Fock (RHF) method, when paired with the Stuttgart/Dresden (SDD) effective core potential basis set, yielded the best results for vibrational frequencies, with deviations from experimental values being less than 7%. researchgate.net Furthermore, coupled cluster calculations, a high-level post-Hartree-Fock method, have been utilized alongside DFT to characterize molecular palladium fluorides, including PdF₂, providing valuable data on their vibrational modes. researchgate.netacs.org While post-Hartree-Fock methods like CCSD(T) are considered a "gold standard" for accuracy, their high computational cost can limit their application to complex systems. mdpi.com

Table 1: Comparison of Computational Methods for Palladium Halides

This table summarizes findings from a comparative theoretical study on the vibrational frequencies of palladium(II) halides, highlighting the performance of different computational approaches.

Computational Method	Basis Set	Key Finding for Palladium Halides	Reference
Restricted Hartree-Fock (RHF)	Stuttgart/Dresden (SDD)	Provided the best agreement with experimental vibrational frequencies, with deviations <7%.	researchgate.net
Møller-Plesset Perturbation (MPn)	Various	Used in comparative analysis against HF and DFT methods.	researchgate.net
Coupled Cluster (CC)	N/A	Used to characterize molecular palladium fluorides and their vibrational modes.	researchgate.netacs.org
DLPNO-CCSD(T)	N/A	Used as a benchmark method for comparison with double-hybrid functionals in palladium-catalyzed fluorination reactions.	researchgate.netacs.org

Many-Body Perturbation Theory and Hybrid Functional Applications

To overcome the limitations of standard DFT functionals, hybrid functionals have been developed. These functionals incorporate a portion of the exact exchange from Hartree-Fock theory, often leading to a more balanced and accurate description of electronic properties, particularly for challenging systems like transition metal compounds. acs.org For instance, studies on palladium trifluoride (PdF₃), a mixed-valence compound better formulated as Pd(II)Pd(IV)F₆, have shown that computationally intensive hybrid DFT methods, such as HSE06, are essential for correctly describing its mixed-valent nature, bond lengths, and magnetic properties. acs.org Similarly, the M06 functional has proven suitable for describing palladium(IV) fluoride complexes involved in C-F reductive elimination. nih.gov The mPW2-PLYP double-hybrid functional has also been shown to be reliable for modeling palladium-catalyzed fluorination reactions. researchgate.netacs.org

For the highest accuracy in determining electronic properties like band gaps and optical excitation energies, researchers turn to many-body perturbation theory (MBPT). acs.org The GW approximation (G for Green's function, W for the screened Coulomb interaction) is a prominent MBPT method used to calculate quasiparticle energies (electron addition/removal energies) with much greater accuracy than typical DFT calculations. researchgate.netcolumbia.edu Following a GW calculation, the Bethe-Salpeter equation (BSE) can be solved to include the effects of the electron-hole interaction, allowing for the accurate prediction of optical absorption spectra and excitonic effects. researchgate.netepw-code.org The application of GW and BSE is critical for systems where electron correlation and polarization effects significantly alter the electronic structure, which is not fully captured by standard hybrid functionals. acs.org The integrated use of hybrid DFT with many-body perturbation theory represents the state-of-the-art for investigating the electronic properties of complex materials. paperdigest.org

Table 2: Applications of Hybrid Functionals in Palladium Fluoride Research

This table highlights the use of various hybrid density functionals in computational studies of palladium fluoride and related complexes, detailing their specific applications and findings.

Hybrid Functional	System Studied	Purpose/Key Finding	Reference
HSE06	Palladium Trifluoride (PdF₃)	Essential for correctly describing the mixed-valent (PdIIPdIVF₆) nature, bond lengths, and magnetic properties.	acs.org
M06	Palladium(IV) Fluoride Complexes	Appropriate for describing the mechanism of C-F reductive elimination.	nih.gov
B3LYP	Palladium(II) Halides	Used in comparative studies of vibrational frequencies.	researchgate.net
mPW2-PLYP	Model Palladium Catalyzed Fluorination	Found to be a reliable double-hybrid functional, with results comparable to DLPNO-CCSD(T) benchmarks.	researchgate.netacs.org

Reactivity and Reaction Mechanisms of Palladium Difluoride and Its Complexes

Palladium-Fluorine Bond Reactivity

The nature of the palladium-fluorine (Pd-F) bond dictates the reactivity of palladium fluoride (B91410) complexes. This bond is highly polarized towards fluorine, which is the most electronegative element. pku.edu.cn This polarity influences the bond's susceptibility to cleavage and its role in subsequent chemical transformations. Studies on palladium(II) fluoride complexes with nitrogen-donor ligands have revealed that the Pd-F bond length can vary significantly, with some of the longest and shortest bonds reported to date, depending on the specific ligand environment. researchgate.netnih.govrsc.org

A key reaction of palladium-fluorine bonds, particularly in fluoroalkyl palladium complexes, is fluoride abstraction facilitated by Lewis acids. nsf.gov This process is crucial for generating highly reactive intermediates. Research has shown that Lewis acids such as boranes (BR₃) and silylium (B1239981) cations (SiR₃⁺) can effectively abstract a fluoride ion from a metal fluoroalkyl moiety. nsf.gov Specifically, anionic trifluoromethyl and difluorobenzyl palladium(II) complexes have been shown to undergo fluoride abstraction when treated with arylboranes. nsf.govnih.govacs.orgumich.eduresearchgate.net

The propensity for fluoride abstraction is influenced by the electronic properties of the palladium complex and the strength of the Lewis acid. nsf.gov Computational studies have indicated that fluoride abstraction from an anionic palladium-CF₃ complex is significantly easier than from organic trifluoromethyl groups, highlighting the stabilizing effect of the metal center. nsf.gov This acid-induced defluorination generates an intermediate metal fluorocarbene, which is a key species in subsequent reactions. nsf.govresearchgate.net The process can be summarized as the interaction of a Lewis acid with the fluoride ligand on the palladium complex, leading to the formation of a more stable Lewis acid-fluoride adduct and a cationic palladium carbene species. researchgate.net

Following fluoride abstraction from fluoroalkyl palladium complexes, the resulting palladium difluorocarbene intermediate can undergo a 1,1-migratory insertion. nsf.govresearchgate.net In this process, a group already bonded to the palladium center (such as an aryl group) migrates to the carbene carbon. researchgate.net This insertion step effectively creates a new carbon-carbon bond and a new fluoroalkyl species attached to the palladium center. nsf.govumich.edu

For instance, when anionic trifluoromethyl palladium(II) complexes are treated with arylboranes, the sequence of fluoride abstraction followed by 1,1-migratory insertion of an aryl group leads to the formation of a Pd-CF₂-Ar intermediate. researchgate.net This intermediate species can then participate in further reactions, such as transmetalation and reductive elimination, ultimately leading to the formation of defluorinative arylation products. nsf.govnih.govacs.orgumich.eduresearchgate.net The isolation and crystallographic characterization of products resulting from this sequence have provided strong evidence for the formation of a palladium difluorocarbene intermediate and the subsequent 1,1-migratory insertion step. nsf.gov

Carbon-Fluorine Bond Formation Processes

The formation of carbon-fluorine (C-F) bonds using palladium catalysis is a highly sought-after transformation in synthetic chemistry. nih.gov The key step in many proposed catalytic cycles is the reductive elimination of a C-F bond from a palladium intermediate. pku.edu.cnnih.gov This reaction has proven to be challenging, often competing with other reaction pathways. nih.govrsc.org

Mechanistic investigations suggest that C-F bond formation can occur from both Pd(II) and Pd(IV) complexes. While Ar-F coupling from Pd(II)(Ar)(F) adducts has been difficult to achieve, with side reactions often predominating, some success has been observed with highly activated substrates. nih.gov

A more promising route involves C-F reductive elimination from high-valent palladium(IV) fluoride complexes. acs.org The rational design and synthesis of stable Pd(IV) mono-aryl fluoride complexes have provided a platform to study this fundamental reaction. nih.gov For example, the palladium(IV) complex (t-Bu-bpy)PdIV(p-FC₆H₄)(F)₂(FHF) has been synthesized and shown to undergo Ar-F bond formation when treated with electrophilic "F⁺" sources like XeF₂. nih.gov Thermolysis of other isolable Pd(IV) aryl fluoride complexes has also led to C-F reductive elimination, yielding the corresponding aryl fluoride. acs.orgharvard.edu

Computational and experimental data suggest that the reductive elimination from cationic Pd(IV) fluoride complexes may proceed through a dissociative mechanism. acs.org The ancillary ligand plays a vital role; for instance, a pyridyl-sulfonamide ligand is thought to be crucial for inducing C-F reductive elimination, possibly by adopting a specific coordination mode that facilitates the bond-forming step. acs.orgharvard.edu These findings support the viability of Pd(II)/Pd(IV) catalytic cycles for the formation of aryl fluorides, where the key C-F bond-forming step occurs from a high-valent Pd(IV) intermediate. nih.govbeilstein-journals.org

Electrophilic Fluorination Chemistry

A significant strategy in modern fluorination chemistry involves the use of high-valent palladium fluoride complexes as electrophilic fluorinating reagents. pku.edu.cnacs.org This approach is particularly valuable for the synthesis of radiolabeled compounds for Positron Emission Tomography (PET), where the fluorine isotope ¹⁸F is typically sourced from nucleophilic [¹⁸F]fluoride. acs.org The challenge lies in converting this nucleophilic fluoride into an electrophilic species capable of fluorinating electron-rich aromatic rings. acs.org

The design of these high-valent palladium reagents is based on several key principles. The palladium center is typically in a high oxidation state, such as Pd(IV), and is supported by robust, multidentate ligands that can withstand the oxidative conditions and prevent undesired side reactions. nih.gov For example, a cationic Pd(IV) complex was designed to bind nucleophilic fluoride, generating a palladium(IV)-fluoride complex that behaves as an electrophilic fluorinating agent. acs.orgnih.gov

The key features of these complexes often include:

A highly charged palladium center (e.g., Pd(IV)) to enhance its electrophilicity. nih.gov

Multidentate, oxidation-resistant ligands (often nitrogen-based) to stabilize the high-valent state. nih.govharvard.edu

A coordination environment that facilitates the transfer of a fluorine atom to a substrate. nih.gov

The reactivity of these reagents has been demonstrated in the fluorination of various substrates. In one system, a specially designed palladium complex adsorbs fluoride to generate an electrophilic fluorinating reagent. mpg.de This reagent can then be used to fluorinate other organopalladium complexes. For instance, a Pd(IV) fluoride complex can oxidize a Pd(II) aryl complex via fluorine transfer, forming a new high-valent Pd(IV) aryl fluoride intermediate. nih.gov This intermediate then undergoes reductive elimination to yield the desired aryl fluoride. nih.gov

In another approach, a reactive palladium(IV)-fluoride electrophile is generated catalytically from a Pd(II) precursor and an electrophilic fluorinating reagent like Selectfluor or N-Fluorobenzenesulfonimide (NFSI). beilstein-journals.org This catalytically formed high-valent species is capable of the electrophilic fluorination of weakly nucleophilic arenes, representing an unusual mechanism of catalysis for C-H functionalization. beilstein-journals.orgspringernature.com

The transfer of fluorine from a high-valent palladium fluoride complex to an organic substrate is the key step in electrophilic fluorination reactions. This transfer can occur through different mechanisms depending on the specific system.

One well-studied mechanism involves the reaction of a pre-formed Pd(IV)-fluoride complex with a separate organometallic species, typically an arylpalladium(II) complex. acs.orgnih.gov The process can be summarized as follows:

A cationic Pd(IV) complex reacts with a nucleophilic fluoride source (like KF) to form a Pd(IV)-fluoride reagent. nih.gov

This Pd(IV)-fluoride reagent then acts as an oxidant and fluorine source, reacting with an arylpalladium(II) complex. nih.gov

This reaction proceeds via an oxidative fluorine transfer, generating a high-valent arylpalladium(IV)-fluoride intermediate. acs.orgnih.gov

This intermediate is typically unstable and readily undergoes C-F reductive elimination to form the final aryl fluoride product and a Pd(II) species. core.ac.uknih.gov

This strategy has been successfully applied to the late-stage fluorination of various functionalized arenes, including those relevant for PET imaging. acs.orgnih.gov

An alternative pathway involves the direct electrophilic fluorination of a C-H bond, catalyzed by palladium. In these cases, a high-valent Pd(IV)-fluoride intermediate is generated in situ. rsc.orgbeilstein-journals.org The proposed mechanism for pyridine-directed C-H fluorination involves:

Cyclopalladation of the substrate to form a Pd(II) palladacycle. rsc.org

Oxidation of this Pd(II) intermediate by an electrophilic fluorinating reagent (e.g., Selectfluor) to generate a Pd(IV)-fluoride species. rsc.orgbeilstein-journals.org

Subsequent reductive elimination from this Pd(IV) center releases the fluorinated product. rsc.org

More recent studies have shown that a catalytically generated, highly reactive palladium(IV)-fluoride electrophile can directly fluorinate even weakly nucleophilic arenes. beilstein-journals.orgspringernature.com Mechanistic investigations suggest that this process may proceed through a transition state with significant single-electron transfer character, where the high oxidizing power of the Pd(IV)-fluoride complex enables the fluorination of arenes that are unreactive towards conventional electrophilic fluorinating reagents alone. springernature.com

Table 2: Examples of Fluorine Transfer via Palladium Intermediates

Palladium Reagent/Intermediate	Substrate	Fluorine Source	Proposed Mechanism of Fluorine Transfer	Product Type	Reference
Cationic Pd(IV)-Fluoride Complex	Arylpalladium(II) Complex	KF (to form the reagent)	Oxidative fluorine transfer to Pd(II) aryl complex, followed by reductive elimination.	Aryl Fluoride	acs.orgnih.gov
Pd(II) Palladacycle	2-Arylpyridine	N-Fluoropyridinium Reagents	Oxidation to Pd(IV)-Fluoride, followed by reductive elimination.	Aryl Fluoride	pku.edu.cnrsc.org
Catalytically Generated Pd(IV)-F Electrophile	Weakly Nucleophilic Arenes	Selectfluor or NFSI	Direct electrophilic fluorination, possibly via a SET pathway.	Aryl Fluoride	beilstein-journals.orgspringernature.com

Advanced Catalytic Applications of Palladium Difluoride Related Species

Palladium-Catalyzed Carbon-Carbon Bond Formation

Palladium catalysts are instrumental in the formation of carbon-carbon bonds, a cornerstone of modern organic synthesis. Their application in reactions involving fluorinated substrates and in bimetallic systems highlights their adaptability and efficiency.

The activation and functionalization of carbon-fluorine (C–F) bonds are of great interest due to the prevalence of organofluorine compounds in pharmaceuticals and materials science. Palladium catalysis has emerged as a powerful tool for these challenging transformations. The high bond dissociation energy of the C–F bond makes its activation difficult. nih.gov However, palladium complexes, particularly those involving Pd(0)/Pd(II) catalytic cycles, have been successfully employed in the cross-coupling of fluorinated substrates. mdpi.comnih.gov

One of the key steps in these reactions is the oxidative addition of the C–F bond to a low-valent palladium center. mdpi.commdpi.com For instance, the oxidative addition of a C–F bond of tetrafluoroethylene (B6358150) (TFE) to palladium(0) can be promoted by additives like lithium iodide, leading to a trifluorovinyl palladium(II) iodide intermediate. mdpi.com This intermediate can then participate in cross-coupling reactions with organometallic reagents such as diarylzinc, producing trifluorostyrene (B1584497) derivatives in high yields. mdpi.com

In some cases, a trifluorovinyl palladium(II) fluoride (B91410) is a key intermediate, which can react with organoboronates without the need for an external base or a Lewis acid additive. mdpi.com The Suzuki coupling, a widely used C-C bond-forming reaction, has also been successfully applied to fluoro-aromatics. mdpi.comnobelprize.org For example, ortho-substituted nitrofluorobenzene can undergo Suzuki coupling under specific conditions. mdpi.com The general mechanism for palladium-catalyzed cross-coupling reactions, such as the Suzuki and Negishi reactions, involves three main steps: oxidative addition, transmetallation, and reductive elimination. nobelprize.org

Recent advancements have also explored the cross-coupling of electron-deficient aryl fluorides with N-tosylhydrazones, a reaction that proceeds via C–F bond activation and migratory insertion of a palladium carbene. rsc.org The choice of phosphine (B1218219) ligands can significantly influence the outcome of these reactions, sometimes leading to undesired side reactions like hydrodehalogenation. exlibrisgroup.com The development of specialized ligands has been crucial in overcoming the challenges associated with C–F reductive elimination from Pd(II) intermediates. nih.govacs.org

Table 1: Examples of Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates

Substrate	Coupling Partner	Catalyst System	Product	Key Intermediate	Reference
Tetrafluoroethylene (TFE)	Diarylzinc	Pd(0) / LiI	α,β,β-Trifluorostyrene derivatives	Trifluorovinyl palladium(II) iodide	mdpi.com
Tetrafluoroethylene (TFE)	Arylboronates	Pd(0) / PR₃	α,β,β-Trifluorostyrene derivatives	Trifluorovinyl palladium(II) fluoride	mdpi.com
Hexafluorobenzene (C₆F₆)	Diarylzinc compounds	Pd(0) / LiI	-	-	mdpi.com
Electron-deficient aryl fluorides	Aryl N-tosylhydrazones	Palladium catalyst	Coupled aryl product	Palladium carbene	rsc.org
ortho-Nitrofluorobenzene	-	Palladium catalyst	Suzuki coupling product	-	mdpi.com

Bimetallic catalysis, where two different metals work in concert, can offer unique reactivity and selectivity that is not achievable with single-metal systems. rsc.org In the context of reductive cross-coupling, palladium is often paired with another metal to facilitate the reaction. For instance, a palladium-iron bimetallic catalyst has been shown to promote the cross-coupling of alcohols and nitroarenes through a hydrogen-transfer redox system. oup.comdntb.gov.ua

While not exclusively focused on fluorinated substrates, the principles of bimetallic catalysis can be applied to a wide range of coupling reactions. The general paradigm involves one metal acting as the primary catalyst for the C-C bond formation (often palladium), while the second metal facilitates a key step in the catalytic cycle, such as transmetallation or reductive processes. rsc.org For example, in some systems, a copper co-catalyst is used to form an organocopper species that then transmetalates its organic group to a palladium center. rsc.org

Formate-mediated reductive cross-couplings of vinyl halides with aryl iodides have been achieved using a dianionic palladium(I) catalyst. nih.gov This process highlights the versatility of palladium catalysis in mediating reductive C-C bond formation under specific conditions. nih.gov

Electrocatalysis with Palladium Catalysts

Palladium-based materials are highly effective electrocatalysts for a variety of reactions, including the hydrodechlorination of environmental pollutants. These processes leverage the ability of palladium to generate reactive hydrogen species on its surface.

Electrocatalytic hydrodechlorination (ECH) is an emerging environmental technology for the remediation of water contaminated with chlorinated organic pollutants. researchgate.netmorressier.com Palladium is a widely used catalyst in this field due to its excellent catalytic properties for the hydrogenolysis of carbon-chlorine (C-Cl) bonds. researchgate.netresearchgate.net The process involves the electrochemical generation of adsorbed atomic hydrogen (H*ads) on the surface of the palladium catalyst, which then reacts with the chlorinated organic compounds, replacing chlorine atoms with hydrogen. acs.org

Palladium nanoparticles (Pd NPs) are often employed as the catalyst in ECH. acs.org The efficiency of the process can be influenced by various factors, including the applied potential and the pH of the solution. morressier.comacs.orgmdpi.com For example, in the ECH of 2,4-dichlorophenol (B122985) (2,4-DCP), the evolution of different hydrogen species (adsorbed atomic hydrogen, absorbed atomic hydrogen, and molecular hydrogen) is potential-dependent, with adsorbed atomic hydrogen being the active species for dechlorination. acs.org

Several strategies have been developed to improve the performance and reduce the cost of palladium catalysts in ECH applications. researchgate.net These strategies focus on modifying the catalyst's morphology, electronic structure, and support material.

One approach is to incorporate ligands onto the surface of palladium nanoparticles. For instance, the use of tetraethylammonium (B1195904) chloride (TEAC) as a ligand can enhance the catalytic efficiency of Pd NPs for the ECH of 2,4-dichlorophenol. acs.org The amine ligand, formed under reductive potentials, is believed to have multiple functions, including an H⁺-pumping effect, an electronic effect, and a steric effect, all of which contribute to improved kinetics. acs.org

Another strategy involves the use of support materials that can interact with the palladium nanoparticles and modulate their electronic properties. Nitrogen-doping of graphene supports has been shown to significantly enhance the performance of palladium catalysts. rsc.orgnih.gov Strong interactions between pyrrolic nitrogen in the graphene and palladium can modulate the electronic structure of Pd, leading to improved catalytic activity. rsc.orgnih.gov

The formation of a Mott-Schotty heterojunction between palladium nanoparticles and a semiconductor support, such as polymer carbon nitride, can also boost catalytic activity. bohrium.com This interaction can enrich the electron density on the palladium, improving its performance and anti-poisoning ability. bohrium.com Furthermore, the use of single-atom palladium catalysts supported on materials like reduced graphene oxide represents a promising direction for maximizing atom utilization and reducing catalyst cost. osti.gov

Table 2: Strategies for Enhancing Palladium Catalyst Performance in ECH

Strategy	Example	Mechanism of Enhancement	Target Pollutant	Reference
Ligand Incorporation	Tetraethylammonium chloride (TEAC) on Pd NPs	H⁺-pumping, electronic, and steric effects from the amine ligand	2,4-Dichlorophenol (2,4-DCP)	acs.org
Nitrogen-Doped Supports	Palladium on nitrogen-doped graphene	Strong pyrrolic-N–Pd interactions modulate Pd electronic structure	2,4-Dichlorophenol (2,4-DCP)	rsc.orgnih.gov
Mott-Schottky Heterojunction	Palladium on polymer carbon nitride	Strong metal-support interactions enrich electron density on Pd	2,4-Dichlorophenol (2,4-DCP)	bohrium.com
Single-Atom Catalysis	Single-atom Pd on reduced graphene oxide	Maximizes atom utilization and offers unique electronic properties	-	osti.gov

Palladium-Mediated Carbon-Fluorine Bond Formation for Specialized Synthesis

The direct formation of carbon-fluorine bonds is a significant challenge in organic synthesis. High-valent palladium species have been increasingly recognized and exploited as promising intermediates for facilitating this transformation. illinois.edu The reductive elimination of a C-F bond from a palladium(II) complex is generally slow and thermodynamically unfavorable. illinois.edu In contrast, reductive elimination from higher oxidation state palladium complexes, such as Pd(IV), is more facile. illinois.edu

The mechanism often involves the oxidation of a Pd(II) complex to a Pd(IV) intermediate, followed by reductive elimination to form the C-F bond. core.ac.ukacs.org Electrophilic fluorinating reagents like Selectfluor are commonly used to achieve the oxidation of the palladium center. illinois.educore.ac.uk Sanford and coworkers first demonstrated the formation of aromatic C-F bonds under oxidizing conditions, proposing a Pd(IV) intermediate. illinois.edu

Subsequent research has provided more direct evidence for the involvement of high-valent palladium fluorides. The isolation and characterization of palladium(IV) fluoride complexes have allowed for the direct observation of C-F bond formation via reductive elimination. core.ac.ukacs.org These findings provide crucial mechanistic insights that can aid in the rational design of new and more efficient palladium-catalyzed fluorination reactions. illinois.eduacs.org The development of methods for palladium-catalyzed aromatic fluorination represents a significant advancement, offering a potential alternative to traditional fluorination methods that often require harsh conditions. nih.govacs.org

Direct C-H Fluorination Methodologies

The direct conversion of a carbon-hydrogen (C-H) bond to a carbon-fluorine (C-F) bond is a highly sought-after transformation in medicinal and agrochemical chemistry due to the profound effects of fluorine on a molecule's biological properties. acs.orgnih.gov Palladium catalysis has been instrumental in developing methodologies for this direct fluorination, offering pathways that avoid the need for pre-functionalized starting materials. nih.gov These methods can be broadly categorized based on the nature of the fluoride source and the type of C-H bond being functionalized.

A significant breakthrough in this area involves the use of palladium catalysts to enable the fluorination of C-H bonds with electrophilic fluorinating reagents ("F+"). acs.org These reactions are believed to proceed through a catalytic cycle involving the oxidation of a Pd(II) intermediate to a high-valent Pd(IV) species. acs.orgspringernature.com This Pd(IV)-fluoride intermediate is highly reactive and can undergo C-F bond-forming reductive elimination. acs.orgacs.org One approach involves a doubly cationic palladium(II) catalyst which, upon reaction with an electrophilic fluorine source, generates a reactive palladium(IV)-fluoride species capable of fluorinating a range of arenes, including those with drug-like complexity. springernature.com This strategy effectively generates a potent transition-metal-fluoride electrophile from milder, more manageable fluorinating reagents. nih.gov

Another key strategy employs nucleophilic fluoride sources, which are often more economical and practical. acs.orgucla.edu A notable example is the palladium-catalyzed C-H fluorination of 8-methylquinoline (B175542) derivatives using silver fluoride (AgF) as the fluoride source in conjunction with a hypervalent iodine oxidant. acs.orgnih.gov In this process, the oxidant is proposed to convert the initial Pd(II) complex to a Pd(IV) intermediate, which then incorporates the fluoride ligand before reductive elimination to form the C-F bond. acs.org

The scope of palladium-catalyzed C-H fluorination extends beyond aromatic systems to include aliphatic C-H bonds, a particularly challenging area. Methodologies have been developed for the site-selective fluorination of unactivated C(sp³)–H bonds in aliphatic amides. acs.org Using a directing group strategy, a palladium catalyst can selectively activate a specific C-H bond, leading to the formation of β-fluorinated amino acid derivatives. acs.org Furthermore, the first catalytic allylic C-H fluorination using a nucleophilic fluoride source (Et₃N·3HF) has been reported, proceeding under the influence of a Pd/Cr cocatalyst system to produce valuable allylic fluorides. ucla.eduacs.org

Method Type	Palladium Intermediate	Fluoride Source	Substrate Example	Key Features
Electrophilic Fluorination	Pd(IV)-Fluoride springernature.com	N-Fluoropyridinium reagents acs.org	Arenes, 2-Arylpyridines springernature.comacs.org	Enables fluorination of unreactive arenes by generating a strong electrophile in situ. nih.gov
Nucleophilic Fluorination	Pd(IV)-Fluoride acs.org	AgF, CsF, Et₃N·3HF acs.orgucla.edu	8-Methylquinolines, Simple Olefins acs.orgucla.edu	Utilizes more economical and readily available fluoride sources in combination with an external oxidant. acs.org
Directed C(sp³)–H Fluorination	Pd(IV)-Fluoride acs.org	Selectfluor acs.org	Aliphatic amides, Amino acid derivatives acs.org	Achieves high site-selectivity and diastereoselectivity on unactivated C-H bonds. acs.org

Applications in Positron Emission Tomography (PET) Radiotracer Development

Positron Emission Tomography (PET) is a powerful non-invasive imaging technique crucial for diagnosing diseases and developing new drugs. nih.govplos.org This technology relies on radiotracers labeled with positron-emitting isotopes, with fluorine-18 (B77423) (¹⁸F) being the most clinically relevant due to its optimal half-life (approx. 110 minutes). nih.govnih.gov However, the rapid and efficient incorporation of ¹⁸F into complex, biologically active molecules presents a significant synthetic challenge. nih.govharvard.edu

Palladium-mediated chemistry has provided a groundbreaking solution for the synthesis of ¹⁸F-labeled PET tracers through late-stage fluorination. harvard.edu This approach allows for the introduction of the ¹⁸F atom at a late step in the synthesis, which is highly advantageous given the short half-life of the isotope. The core innovation is a two-step procedure that transforms the readily available but nucleophilic [¹⁸F]fluoride into a powerful electrophilic ¹⁸F-fluorinating reagent. nih.govplos.orgplos.org

The process involves two key palladium complexes:

Fluoride Capture: A stable palladium(IV) complex is used to rapidly capture aqueous [¹⁸F]fluoride, forming a new high-valent palladium complex that acts as an electrophilic [¹⁸F]fluorinating reagent. nih.govplos.orgplos.orgresearchgate.net

Fluorine Transfer: This newly formed reagent then reacts with a separate palladium(II) aryl precursor complex. plos.orgplos.org The reaction is proposed to involve the oxidation of the Pd(II) aryl complex to a Pd(IV)-¹⁸F species, which then undergoes C-¹⁸F reductive elimination to yield the desired ¹⁸F-labeled aryl fluoride. nih.govplos.org

This methodology has enabled the first syntheses of complex ¹⁸F-labeled small molecules that would be difficult to obtain using conventional radiofluorination methods. nih.govplos.org It has been successfully translated to produce radiotracers in sufficient quality and quantity for PET imaging studies in non-human primates, a critical step towards human clinical applications. nih.govplos.org The ability to create these novel PET tracers opens up new avenues for in vivo imaging in drug discovery and biomedical research. nih.gov

Step	Description	Key Palladium Species	Significance
1. Reagent Generation	A stable Pd(IV) complex captures aqueous [¹⁸F]fluoride. plos.orgplos.org	Pd(IV) "fluoride capture" complex. plos.org	Transforms nucleophilic [¹⁸F]fluoride into a usable electrophilic ¹⁸F-fluorinating reagent. nih.gov
2. Fluorination	The electrophilic [¹⁸F]reagent fluorinates a Pd(II) aryl precursor. plos.orgplos.org	Pd(II) aryl complex; transient Pd(IV)-¹⁸F intermediate. plos.org	Enables late-stage fluorination of complex molecules, providing access to novel PET tracers. harvard.edu

Sustainable and Nanostructured Palladium Catalysts

While palladium catalysis is highly effective, the cost and finite supply of palladium necessitate the development of more sustainable catalytic systems. researchgate.net Research has focused on creating supported and reusable nanocatalysts and integrating green chemistry principles to minimize waste and environmental impact. researchgate.net

Development of Supported and Reusable Palladium Nanocatalysts

A primary strategy for enhancing the sustainability of palladium catalysis is the immobilization of palladium nanoparticles (PdNPs) onto solid supports. mdpi.com This approach combines the high catalytic activity of nanoparticles with the practical advantages of heterogeneous catalysis, such as easy separation from the reaction mixture and the potential for catalyst reuse. researchgate.netmdpi.com

A variety of materials have been explored as supports for palladium nanocatalysts, each offering distinct properties. nih.gov

Inorganic and Ceramic Supports: Materials like metal fluorides, silica, zeolites, and titania are valued for their high thermal and chemical stability. nih.gov For instance, palladium supported on fluorinated magnesium hydroxide (B78521) (Pd-MgF₂-ₓ(OH)ₓ) has been synthesized and shown to be a highly efficient catalyst for hydrogenation reactions at room temperature and atmospheric pressure. researchgate.netconsensus.app The support not only provides stability but can also possess Lewis acidic sites that participate in the catalytic mechanism. consensus.app

Carbon-Based Supports: Activated carbon, graphene, and carbon nanotubes are also widely used due to their high surface area and chemical inertness. researchgate.net

Polymeric and MOF Supports: Metal-organic frameworks (MOFs) and various polymers offer tunable porosity and surface chemistry, allowing for the design of highly selective catalysts. nih.gov

The synthesis of these materials often employs methods like the fluorolytic sol-gel method or one-pot precipitation, which allow for uniform dispersion of PdNPs on the support surface. researchgate.net The reusability of these catalysts is a key advantage; for example, the Pd-MgF₂-ₓ(OH)ₓ catalyst was successfully recycled for styrene (B11656) hydrogenation without a significant loss of activity. consensus.app Such developments are crucial for making palladium-based processes more economically viable and environmentally friendly. researchgate.net

Green Chemistry Principles in Palladium-Fluoride Catalysis

The application of green chemistry principles aims to reduce the environmental footprint of chemical processes. mdpi.com In palladium-fluoride catalysis, these principles are manifested through several key strategies.

Catalyst Efficiency and Reusability: The use of catalysis is itself a core principle of green chemistry, as it allows reactions to proceed more quickly and under milder conditions, thereby reducing energy consumption. samaterials.comyoutube.com The development of supported nanocatalysts, as discussed previously, directly addresses the goal of catalyst recyclability. Reusing the precious palladium catalyst minimizes waste and reduces the demand for mining new metal. researchgate.net

Atom Economy: Palladium catalysts can promote reactions with high selectivity, which improves atom economy—the principle of maximizing the incorporation of material from the starting materials into the final product. samaterials.com By enabling direct C-H functionalization, for example, palladium-fluoride catalysis can eliminate the need for protecting groups and multiple synthetic steps, thus reducing waste. samaterials.com

Milder Reaction Conditions: Many modern palladium-catalyzed reactions are designed to operate at lower temperatures and pressures, which significantly lowers the energy demand of the process. samaterials.com

Innovative Reactor Technology: New process designs, such as using microfluidic reactors with palladium-loaded elastomeric microspheres, are being developed. ncsu.edu This "pseudo-homogeneous" approach combines the high speed of homogeneous catalysis with the catalyst retention of heterogeneous systems, improving efficiency while preserving the expensive catalyst. ncsu.edu

By focusing on catalyst design that allows for low metal loading, high reusability, and operation under mild conditions, the field of palladium-fluoride catalysis is actively moving towards more sustainable and environmentally responsible chemical synthesis. researchgate.net

Future Research Directions and Emerging Frontiers

Rational Design of Next-Generation Palladium-Fluoride Coordination Complexes

The development of new and improved palladium-fluoride catalysts hinges on the ability to rationally design coordination complexes with tailored properties. elsevier.comman.ac.uk Current research efforts are directed towards the synthesis of novel ligands that can stabilize palladium in various oxidation states, particularly the crucial Pd(II) and Pd(IV) states involved in many catalytic cycles. nih.govnih.gov The stability of organometallic palladium derivatives with fluorinated groups, especially fluoroaryls, has long been recognized. core.ac.uk

A significant challenge in this area is preventing unwanted side reactions, such as P-F bond formation when using phosphine (B1218219) ligands. acs.orgnih.govacs.org This has spurred the exploration of alternative ligand scaffolds, including those with N-donor and S-donor atoms, to create more robust and selective catalysts. acs.orgnih.gov The design of these next-generation complexes often involves fine-tuning the steric and electronic properties of the ligands to control the reactivity of the palladium center. man.ac.uk The goal is to create complexes that not only are stable but also possess the desired reactivity for specific transformations. nih.gov

Development of Highly Selective and Efficient Palladium-Catalyzed Fluorination Reactions

A major thrust in organofluorine chemistry is the development of highly selective and efficient methods for introducing fluorine into organic molecules. benthamdirect.com Palladium catalysis has emerged as a powerful tool in this endeavor, with a focus on forming carbon-fluorine (C-F) bonds. mdpi.comumich.edu Researchers are actively investigating palladium-catalyzed fluorination of various organic substrates, including aryl halides, triflates, and boronic acids. nih.govacs.orgresearchgate.net

Key challenges in this area include achieving high regioselectivity and functional group tolerance. acs.orgmit.edu For instance, the fluorination of five-membered heteroaryl bromides has proven to be a difficult transformation. acs.org Overcoming these hurdles requires a deep understanding of the reaction mechanisms, particularly the reductive elimination step that forms the C-F bond. nih.govacs.org The development of new catalyst systems, often involving specific ligands and additives, is crucial for improving the efficiency and selectivity of these reactions. mit.edu The ultimate aim is to provide synthetic chemists with reliable and versatile methods for accessing a wide range of fluorinated compounds. ox.ac.uknih.gov

Synergistic Integration of Computational and Experimental Approaches

The synergy between computational modeling and experimental work is becoming increasingly vital in advancing the understanding of palladium difluoride chemistry. hu-berlin.de Density Functional Theory (DFT) calculations are being employed to investigate the electronic structures of palladium fluoride (B91410) complexes, predict their reactivity, and elucidate reaction mechanisms. worktribe.comnih.govacs.org These computational studies provide valuable insights that can guide the rational design of new catalysts and experiments. nih.gov

For example, DFT calculations have been used to study the challenging C-F reductive elimination from Pd(II) complexes and to understand the role of ligands in this process. acs.orgmit.edu Experimental techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography provide crucial data to validate and refine the computational models. hu-berlin.de This integrated approach allows for a more comprehensive understanding of the fundamental principles governing the behavior of palladium fluoride systems, accelerating the discovery of new and improved catalytic processes. chemrxiv.org

Exploration of this compound in Advanced Materials Science

Beyond its catalytic applications, this compound and related compounds are being explored for their potential in advanced materials science. The unique electronic and structural properties of palladium fluorides make them interesting candidates for a variety of applications. handwiki.orgwikipedia.org For instance, the incorporation of fluorine into materials can significantly alter their properties, leading to enhanced performance in areas such as catalysis and energy storage. rsc.org

Research is underway to investigate the synthesis and characterization of palladium fluoride-containing materials, such as thin films and nanoparticles. The electronic configuration of PdF₂, which results in paramagnetism, is a subject of both experimental and theoretical interest. handwiki.orgwikipedia.orgcdnsciencepub.com The exploration of this compound in materials science is an emerging field with the potential to lead to the development of novel materials with tailored functionalities.

Interdisciplinary Approaches in Inorganic and Organometallic Fluorine Chemistry

The future of this compound research lies in fostering interdisciplinary collaborations that bridge the traditional boundaries of inorganic, organic, and materials chemistry. hu-berlin.deacs.orggdch.de The complex nature of fluorine chemistry necessitates a multifaceted approach, drawing expertise from various fields. elsevier.comamazon.comugent.be For example, the development of new fluorination catalysts benefits from insights from both organometallic and inorganic chemistry. acs.orgnih.govacs.orgresearchgate.net

Furthermore, the application of these catalysts in areas such as medicinal chemistry and agrochemical synthesis highlights the importance of collaboration with researchers in those fields. acs.orgnih.gov The use of advanced analytical techniques and computational methods also requires interdisciplinary expertise. hu-berlin.de By embracing these collaborative approaches, the scientific community can accelerate the pace of discovery and innovation in the exciting and rapidly evolving field of fluorine chemistry. aiaa.org

Q & A

Q. Table 1: Comparison of Synthesis Methods

Method	Precursors	Temperature (°C)	Yield (%)	Key Characterization Tools
Solid-state	Pd + F₂	300–400	85–90	XRD, SEM-EDS
Hydrothermal	PdCl₂ + HF	150–200	70–80	FTIR, TEM

Basic: How can researchers accurately characterize the crystal structure of PdF₂?

Answer:
Use XRD for phase identification and neutron diffraction to resolve light atoms (e.g., fluorine). Pair with transmission electron microscopy (TEM) to analyze crystallinity and defects. For electronic structure, employ X-ray photoelectron spectroscopy (XPS) to confirm Pd²⁺ oxidation state and F⁻ bonding .

Key Steps:

Calibrate instruments using reference standards (e.g., Si powder for XRD).

Compare experimental XRD patterns with ICDD database entries (e.g., PDF#00-012-0753 for PdF₂).

Advanced: How can discrepancies in reported electronic properties of PdF₂ (e.g., bandgap values) be resolved?

Answer:
Discrepancies often arise from synthesis conditions or measurement techniques.

• Methodological Approach :
  • Conduct a meta-analysis of literature to identify variables (e.g., synthesis temperature, impurity levels).
  • Replicate experiments under controlled conditions (e.g., inert atmosphere to prevent oxidation).
  • Use density functional theory (DFT) to model band structures and compare with experimental UV-Vis/NIR spectra .
• Data Integrity : Ensure raw data (e.g., absorbance curves) are archived with metadata (e.g., instrument settings) for reproducibility .

Advanced: What methodologies are suitable for investigating PdF₂’s catalytic mechanisms in fluorination reactions?

Answer:
Combine in situ spectroscopy and isotopic labeling :

• In situ FTIR/Raman : Monitor intermediate species during reactions to identify active sites.
• ¹⁸O/²H Isotopic Tracers : Track fluorine transfer pathways in catalytic cycles .
• Kinetic Studies : Use a fixed-bed reactor with gas chromatography (GC) to measure reaction rates under varying pressures (1–10 bar).

Q. Table 2: Key Parameters for Catalytic Studies

Parameter	Recommended Range	Measurement Tool
Temperature	100–300°C	Thermocouple/GC-MS
Pressure	1–10 bar	Manostat
Catalyst Loading	1–5 wt% PdF₂	BET Surface Area Analysis

Basic: How do researchers assess the thermodynamic stability of PdF₂ under varying environmental conditions?

Answer:

• Thermogravimetric Analysis (TGA) : Measure mass loss under controlled heating (up to 600°C) to determine decomposition thresholds.
• Differential Scanning Calorimetry (DSC) : Identify phase transitions (e.g., α → β PdF₂) by analyzing heat flow .
• Environmental Chambers : Expose PdF₂ to humidity (10–90% RH) and monitor structural changes via XRD .

Advanced: What strategies address contradictions in PdF₂’s reactivity with organic substrates?

Answer:

Controlled Variable Testing : Systematically vary substrate concentration, solvent polarity, and PdF₂ particle size.

Surface Analysis : Use XPS or Auger electron spectroscopy to detect surface oxidation or fluorine depletion.

Cross-Validation : Compare results across multiple labs using standardized protocols (e.g., ASTM E2857 for catalytic testing) .

Advanced: How can computational methods enhance understanding of PdF₂’s properties?

Answer:

• DFT Calculations : Model electronic structure, adsorption energies, and reaction pathways. Validate with experimental XPS/UPS data .
• Molecular Dynamics (MD) : Simulate thermal stability and defect migration under extreme conditions (e.g., high-pressure fluorine environments).
• Machine Learning : Train models on existing datasets to predict new PdF₂-based materials for catalytic applications.

Basic: What safety protocols are critical when handling PdF₂ in experimental settings?

Answer:

• Ventilation : Use fume hoods during synthesis to avoid F₂ gas exposure.
• Personal Protective Equipment (PPE) : Wear acid-resistant gloves and face shields.
• Waste Disposal : Neutralize residual HF with CaCO₃ before disposal .